Cas no 127321-51-1 (7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one)

• Product Name: 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one
• CAS No: 127321-51-1
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 897477
• Update Time: 2026-04-29

7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one
• 7-(diethylamino)-3-(hydroxymethyl)-4-methylchromen-2-one
• 7-DIETHYLAMINO-3-HYDROXYMETHYL-4-METHYL-CHROMEN-2-ONE
• 3-hydroxymethyl-4-methyl-7-diethylaminocoumarin
• 7-diethylamino-3-hydroxymethyl-4-methylcoumarin
• CHEMBRDG-BB 5211443
• 7-(diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one(SALTDATA: FREE)

• Inchi： InChI=1S/C15H19NO3/c1-4-16(5-2)11-6-7-12-10(3)13(9-17)15(18)19-14(12)8-11/h6-8,17H,4-5,9H2,1-3H3
• InChI Key： XGPAGXKXJDKNMG-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=CC2=C(C=C1)C(=C(CO)C(=O)O2)C

Computed Properties

• Exact Mass: 261.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 53.68000
• LogP: 2.43990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one

Professional Introduction to 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one (CAS No. 127321-51-1)

7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound, characterized by its chromenone core structure, has garnered attention due to its versatile biological activities and potential applications in drug development. With a CAS number of 127321-51-1, this molecule has been extensively studied for its pharmacological properties, particularly in the context of antioxidant, anti-inflammatory, and antimicrobial effects.

The structural framework of 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one incorporates several key functional groups that contribute to its unique chemical and biological behavior. The presence of a diethylamino group at the 7-position enhances the compound's solubility and interaction with biological targets, while the hydroxymethyl group at the 3-position provides a site for further chemical modification and functionalization. These features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in chromenone derivatives due to their reported efficacy in various disease models. For instance, studies have demonstrated that compounds with a chromenone core can exhibit potent antioxidant properties by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress-mediated pathways. This is particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases, where oxidative damage plays a significant role.

Moreover, the anti-inflammatory potential of 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one has been explored in several preclinical studies. Research indicates that this compound can modulate inflammatory signaling pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These effects are comparable to those of well-known nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting that this chromenone derivative could serve as a lead compound for the development of new anti-inflammatory therapies.

The antimicrobial activity of this compound has also been investigated, with promising results against various bacterial and fungal strains. The diethylamino and hydroxymethyl groups are believed to contribute to its ability to disrupt microbial cell membranes and interfere with essential metabolic processes. This makes 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one a valuable candidate for developing novel antimicrobial agents, particularly in light of the increasing problem of antibiotic resistance.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of this compound. Molecular docking studies have revealed that 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one can bind effectively to several target proteins involved in inflammation and oxidative stress. These insights have guided the design of more potent derivatives with improved selectivity and efficacy.

In addition to its therapeutic potential, 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one has shown promise as a tool compound in biochemical research. Its well-defined structure and predictable reactivity make it an excellent candidate for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have utilized this compound to probe the interactions between enzymes and small molecules, providing valuable insights into drug design principles.

The synthesis of 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one involves multi-step organic reactions that highlight the versatility of chromenone chemistry. The process typically begins with the condensation of resorcinol derivatives with appropriate alkylating agents, followed by functional group transformations such as methylation and amination. These synthetic strategies have been optimized over time to improve yield and purity, making it feasible to produce sufficient quantities for both research and commercial purposes.

The safety profile of 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one has been evaluated through various toxicological studies. Preliminary findings suggest that the compound is well-tolerated at moderate doses, with minimal side effects observed in animal models. However, further studies are needed to fully assess its long-term safety and potential interactions with other drugs.

In conclusion, 7-(Diethylamino)-3-(hydroxymethyl)-4-methyl-2H-chromen-2-one is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further exploration. As our understanding of its pharmacological properties continues to grow, this chromenone derivative is poised to play a crucial role in the discovery and development of novel therapeutic agents.